mGluR4
  • ADX88178
    ADX88178
    • Cat. No.:
    • B605196
    • CAS No.:
    • Molecular Formula:
    • C12H12N6S
    • Molecular Weight:
    • 272.33 g/mol
    Description
    ADX-88178 is a novel potent, selective, and brain-penetrant positive allosteric modulator of the mGlu4 receptor in rodent models of anxiety, obsessive compulsive disorder (OCD), fear, depression, and psychosis. ...
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  • Lu AF21934
    Lu AF21934
    • Cat. No.:
    • B608672
    • CAS No.:
    • Molecular Formula:
    • C14H16Cl2N2O2
    • Molecular Weight:
    • 315.2 g/mol
    Description
    Lu AF21934 is a positive allosteric modulator (PAM) of metabotropic glutamate receptor 4 (mGluR4;  EC50 = 500 nM for the human receptor in a FLIPR assay). It is selective for mGluR4 over mGluR6 (EC50 = 7 μM...
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  • VU0361737
    VU0361737
    • Cat. No.:
    • B611733
    • CAS No.:
    • 1161205-04-4
    • Molecular Formula:
    • C13H11ClN2O2
    • Molecular Weight:
    • 262.69 g/mol
    Description
    VU 0361737, also known as ML128, is a selective positive allosteric modulator at mGluR-4 (EC50 values are 240 and 110 nM at human and rat receptors respectively).
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  • VU 0364439
    VU 0364439
    • Cat. No.:
    • B611736
    • CAS No.:
    • 1246086-78-1
    • Molecular Formula:
    • C18H13Cl2N3O3S
    • Molecular Weight:
    • 422.3 g/mol
    Description
    Contrast Agent CS-1000 is an aqueous colloidal nanoemulsion containing perfluorocarbon (PFC) polymers that can be used as a tracer for cell tracking purposes during fluorine-19 (19F) magnetic resonance imaging (...
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  • Foliglurax
    Foliglurax
    • Cat. No.:
    • B1653653
    • CAS No.:
    • 1883329-53-0
    • Molecular Formula:
    • C23H23N3O3S
    • Molecular Weight:
    • 421.5 g/mol
    Description
    Foliglurax is under investigation in clinical trial NCT02639221 (A Phase I, Double Blind, Placebo Controlled, First in Human, Single and Multiple Ascending Oral Dose, Safety, Tolerability and Pharmacokinetic Stu...
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  • VU-29
    VU-29
    • Cat. No.:
    • B1662366
    • CAS No.:
    • 890764-36-0
    • Molecular Formula:
    • C22H16N4O3
    • Molecular Weight:
    • 384.4 g/mol
    Description
    an mGluR5 positive allosteric modulator;  structure in first source
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  • (1R,2S)-VU0155041
    (1R,2S)-VU0155041
    • Cat. No.:
    • B1683458
    • CAS No.:
    • 1093757-42-6
    • Molecular Formula:
    • C14H15Cl2NO3
    • Molecular Weight:
    • 316.2 g/mol
    Description
    UV0155041 is a potent, positive allosteric modulator/allosteric agonist at mGlu4 receptors (EC50 = 798 and 693 nM at human and rat mGlu4 receptors respectively).
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  • VU0400195
    VU0400195
    • Cat. No.:
    • B10763939
    • CAS No.:
    • Molecular Formula:
    • C21H16ClN3O3
    • Molecular Weight:
    • 393.8 g/mol
    Description
    VU0400195 is a useful research compound. Its molecular formula is C21H16ClN3O3 and its molecular weight is 393.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU0400195 suitable for many r...
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  • (RS)-PPG
    (RS)-PPG
    • Cat. No.:
    • B15617438
    • CAS No.:
    • Molecular Formula:
    • C8H10NO5P
    • Molecular Weight:
    • 231.14 g/mol
    Description
    structure in first source
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  • VU0155041 sodium
    VU0155041 sodium
    • Cat. No.:
    • B15618952
    • CAS No.:
    • Molecular Formula:
    • C14H15Cl2NNaO3
    • Molecular Weight:
    • 339.2 g/mol
    Description
    VU0155041 sodium is a useful research compound. Its molecular formula is C14H15Cl2NNaO3 and its molecular weight is 339.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU0155041 sodium sui...
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